3-Cyclopropoxy-4,5-diiodopyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Cyclopropoxy-4,5-diiodopyridine is a halogenated pyridine derivative characterized by a cyclopropoxy substituent at the 3-position and iodine atoms at the 4- and 5-positions. Its molecular formula is C₈H₇I₂NO, with a molecular weight of 398.96 g/mol. The compound’s unique structure combines steric bulk from the cyclopropoxy group with the electron-withdrawing effects of iodine, making it a candidate for applications in medicinal chemistry, catalysis, or materials science.
Properties
Molecular Formula |
C8H7I2NO |
|---|---|
Molecular Weight |
386.96 g/mol |
IUPAC Name |
3-cyclopropyloxy-4,5-diiodopyridine |
InChI |
InChI=1S/C8H7I2NO/c9-6-3-11-4-7(8(6)10)12-5-1-2-5/h3-5H,1-2H2 |
InChI Key |
LTXRJWUZOWMKAI-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CN=CC(=C2I)I |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-4,5-diiodopyridine typically involves the iodination of a pyridine derivative followed by the introduction of the cyclopropoxy group. One common method includes the use of halogen-metal exchange reactions, where a halopyridine undergoes a reaction with a metal reagent (such as lithium or magnesium) to form an organometallic intermediate. This intermediate is then treated with iodine to introduce the iodine atoms at the desired positions .
Industrial Production Methods: The use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, is also a potential method for industrial synthesis .
Chemical Reactions Analysis
Types of Reactions: 3-Cyclopropoxy-4,5-diiodopyridine undergoes various chemical reactions, including:
Substitution Reactions: The iodine atoms can be substituted with other functional groups using nucleophilic substitution reactions.
Oxidation and Reduction Reactions: The compound can undergo oxidation to form pyridine N-oxides or reduction to remove the iodine atoms.
Coupling Reactions: Palladium-catalyzed cross-coupling reactions can be used to introduce various substituents at the iodine positions.
Common Reagents and Conditions:
Nucleophilic Substitution: Reagents such as sodium azide or potassium cyanide can be used under mild conditions.
Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.
Major Products:
Substituted Pyridines: Products with different functional groups replacing the iodine atoms.
Pyridine N-oxides: Formed through oxidation reactions.
Deiodinated Pyridines: Resulting from reduction reactions.
Scientific Research Applications
Chemistry: 3-Cyclopropoxy-4,5-diiodopyridine is used as a building block in organic synthesis, particularly in the development of heterocyclic compounds and pharmaceuticals .
Biology and Medicine: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties. It serves as a precursor for the synthesis of bioactive molecules .
Industry: In the industrial sector, 3-Cyclopropoxy-4,5-diiodopyridine is used in the development of agrochemicals and materials science .
Mechanism of Action
The exact mechanism of action of 3-Cyclopropoxy-4,5-diiodopyridine is not well-documented. its biological effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, leading to alterations in cellular pathways. The presence of iodine atoms may enhance its reactivity and binding affinity to these targets .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
2-Amino-3,5-diiodopyridine
Structural Differences :
- Substituents: 2-Amino-3,5-diiodopyridine features an amino group (-NH₂) at position 2 and iodine atoms at positions 3 and 3. In contrast, 3-Cyclopropoxy-4,5-diiodopyridine has a cyclopropoxy group (-O-C₃H₅) at position 3 and iodines at 4 and 4.
- Electronic Effects: The amino group in 2-Amino-3,5-diiodopyridine is electron-donating, increasing pyridine ring electron density, whereas the cyclopropoxy group in the target compound is mildly electron-withdrawing due to the oxygen atom. Adjacent iodines (positions 4 and 5) in the target compound may create steric and electronic synergies absent in 3,5-diiodo-substituted analogs.
Physicochemical Properties :
| Property | 3-Cyclopropoxy-4,5-diiodopyridine | 2-Amino-3,5-diiodopyridine |
|---|---|---|
| Molecular Weight (g/mol) | 398.96 | 361.97 |
| Substituent Effects | Electron-withdrawing (cyclopropoxy), bulky | Electron-donating (amino), less bulky |
| Solubility | Likely lower in polar solvents | Higher in polar solvents due to -NH₂ |
| Reactivity | Predicted to favor electrophilic substitution at electron-deficient positions | More reactive in nucleophilic environments |
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone
Key differences include:
- Core Structure: A pyrazole-indeno fused system vs. a pyridine ring.
- Functional Groups : Hydrazone and cyclohexyl groups vs. cyclopropoxy and iodines.
- Toxicity : Both compounds lack comprehensive toxicological profiles, highlighting a research gap for iodinated heterocycles .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
